Cas no 113-80-4 (Oxytocin, 8-L-arginine-)

• Product Name: Oxytocin, 8-L-arginine-
• CAS No: 113-80-4
• MF: C₄₃H₆₇N₁₅O₁₂S₂
• MW: 1050.21538567543
• MDL: MFCD32666301
• CID: 140009
• Update Time: 2025-11-06

Oxytocin, 8-L-arginine- Chemical and Physical Properties

Names and Identifiers

• Oxytocin, 8-L-arginine-
• (Arg⁸)-Vasotocin
• (Arg8)-Vasotocin, Argiprestocin
• CYS-TYR-ILE-GLN-ASN-CYS-PRO-ARG-GLY-NH2
• VASOTOCIN ARG 8
• (arg(sup8))oxytocin
• [ARG8]-VASOTOCIN
• 8-argininevasotocin
• arginine-vasopressin
• argiprestocin
• AVT
• CYIQNCPRG-NH2
• CYS-TYR-ILE-GLN-ASN-CYS-PRO-ARG-GLY-NH2(DISULFIDE BRIDGE:CYS1-CYS6)
• Arginine vasotocin
• Natriuretic hormone (ox pineal)
• arg-vasotocin
• 8-arg-vasotocin
• arginine-vasotocin

• MDL： MFCD32666301
• Inchi： 1S/C43H67N15O12S2/c1-3-21(2)34-41(69)53-26(12-13-31(45)60)37(65)55-28(17-32(46)61)38(66)56-29(20-72-71-19-24(44)35(63)54-27(39(67)57-34)16-22-8-10-23(59)11-9-22)42(70)58-15-5-7-30(58)40(68)52-25(6-4-14-50-43(48)49)36(64)51-18-33(47)62/h8-11,21,24-30,34,59H,3-7,12-20,44H2,1-2H3,(H2,45,60)(H2,46,61)(H2,47,62)(H,51,64)(H,52,68)(H,53,69)(H,54,63)(H,55,65)(H,56,66)(H,57,67)(H4,48,49,50)/t21-,24-,25-,26-,27-,28-,29-,30-,34-/m0/s1
• InChI Key： OXDZADMCOWPSOC-BQGUCLBMSA-N
• SMILES： S1C[C@@H](C(N2CCC[C@H]2C(N[C@H](C(NCC(N)=O)=O)CCC/N=C(\N)/N)=O)=O)NC([C@H](CC(N)=O)NC([C@H](CCC(N)=O)NC([C@H]([C@@H](C)CC)NC([C@H](CC2C=CC(=CC=2)O)NC([C@H](CS1)N)=O)=O)=O)=O)=O

Computed Properties

• Exact Mass: 1049.45000
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 15
• Hydrogen Bond Acceptor Count: 27
• Heavy Atom Count: 72
• Rotatable Bond Count: 23
• Complexity: 1990
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 1001
• XLogP3: -5.1

Experimental Properties

• Density: 1.59±0.1 g/cm3 (20 ºC 760 Torr),
• Refractive Index: 1.6700 (estimate)
• Solubility: Dissolution (40 g/l) (25 º C),
• PSA: 512.03000
• LogP: 0.96440

Oxytocin, 8-L-arginine- Security Information

• Storage Condition：Please store the product under the recommended conditions in the Certificate of Analysis.

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Peptides
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Peptides

Additional information on Oxytocin, 8-L-arginine-

Comprehensive Overview of Oxytocin, 8-L-arginine- (CAS No. 113-80-4): Structure, Functions, and Research Applications

Oxytocin, 8-L-arginine- (CAS No. 113-80-4), also known as Arg8-oxytocin, is a synthetic analog of the naturally occurring neuropeptide oxytocin. This modified peptide has garnered significant attention in both scientific research and clinical studies due to its unique structural properties and potential therapeutic applications. The substitution of the eighth amino acid with L-arginine enhances its stability and receptor-binding affinity, making it a valuable tool for investigating oxytocinergic pathways and related physiological processes.

The molecular structure of Oxytocin, 8-L-arginine- consists of nine amino acids, with a disulfide bridge between cysteine residues at positions 1 and 6. The inclusion of L-arginine at the eighth position differentiates it from native oxytocin, which typically features leucine at this site. This modification has been shown to influence its pharmacokinetics, including resistance to enzymatic degradation and prolonged half-life in biological systems. Researchers have leveraged these properties to explore its effects on social behavior, emotional regulation, and autonomic functions—topics frequently searched in academic and public domains.

In recent years, the role of oxytocin analogs in mental health has become a hotspot in neuroscience. Studies suggest that Arg8-oxytocin may modulate neurotransmitter release and neural plasticity, offering insights into conditions like autism spectrum disorder (ASD), anxiety, and post-traumatic stress disorder (PTSD). Public interest in these areas is evident from the surge in search queries such as "can oxytocin improve social skills?" or "oxytocin analogs for anxiety treatment." These trends underscore the need for accessible yet scientifically rigorous discussions on peptide-based interventions.

Beyond neuroscience, Oxytocin, 8-L-arginine- has applications in reproductive biology. Its ability to bind to oxytocin receptors in uterine and mammary tissues makes it a candidate for studying labor induction and lactation mechanisms. However, unlike native oxytocin, its synthetic nature allows for controlled experimentation without confounding hormonal fluctuations. This precision aligns with the growing demand for personalized medicine solutions, a topic dominating healthcare-related searches.

From a technical standpoint, the synthesis and purification of CAS No. 113-80-4 require advanced peptide chemistry techniques, including solid-phase synthesis and HPLC purification. These methods ensure high purity and bioactivity, critical for reproducible research outcomes. The compound's stability under varying pH and temperature conditions also makes it suitable for formulation development, another area of high search volume among pharmaceutical professionals.

Ethical considerations surrounding oxytocin analogs are equally pertinent. As public discourse explores "ethical use of neuropeptides," researchers emphasize transparency in studies involving Arg8-oxytocin. Regulatory frameworks ensure its application remains within scientific and therapeutic boundaries, addressing concerns raised in forums and policy debates.

In summary, Oxytocin, 8-L-arginine- (CAS No. 113-80-4) represents a bridge between foundational peptide research and cutting-edge therapeutic innovation. Its multifaceted roles in neuroscience, reproductive health, and drug development continue to inspire studies that resonate with both academic and public audiences. By integrating SEO-friendly terms like "oxytocin analog benefits" and "L-arginine peptide research," this overview aims to align with user intent while maintaining scientific integrity.